2,2-Diethoxyethyl 2-methylprop-2-enoate

• CAS No.: 95983-99-6
• Molecular Formula: C10H18O4
• Molecular Weight: 202.25 g/mol
• IUPAC Name: 2,2-diethoxyethyl 2-methylprop-2-enoate
• InChI: InChI=1S/C10H18O4/c1-5-12-9(13-6-2)7-14-10(11)8(3)4/h9H,3,5-7H2,1-2,4H3
• InChI Key: MRORRLLLFWTVKW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(COC(=O)C(=C)C)OCC

Description

2,2-Diethoxyethyl 2-methylprop-2-enoate is an ester derivative of methacrylic acid, characterized by a diethoxyethyl substituent attached to the methacrylate backbone. Its structure (C₉H₁₆O₄) includes two ethoxy groups on the ethyl chain, enhancing hydrophobicity and stability against hydrolysis compared to simpler methacrylate esters. This compound is primarily used in polymer chemistry, coatings, and specialty materials due to its balanced reactivity and solubility in organic solvents .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural, physical, and functional differences between 2,2-diethoxyethyl 2-methylprop-2-enoate and its analogs:

Compound	Substituent	Molecular Weight	Key Properties	Applications	References
2,2-Diethoxyethyl 2-methylprop-2-enoate	Diethoxyethyl group	188.22 g/mol	Hydrophobic, hydrolytically stable, moderate reactivity in radical polymerization.	Coatings, hydrophobic polymers.
2-Hydroxyethyl 2-methylprop-2-enoate	Hydroxyethyl group	130.14 g/mol	Polar, hydrogen-bonding capable, hydrophilic.	Hydrogels, biomedical adhesives.
Dimethylaminoethyl methacrylate (DMAEMA)	Dimethylaminoethyl group	157.21 g/mol	Basic, pH-responsive, ionizable tertiary amine.	Drug delivery systems, stimuli-responsive polymers.
2-Ethyl-2-adamantyl methacrylate	Adamantyl and ethyl groups	262.39 g/mol	Bulky, rigid structure, high thermal stability.	Photoresists, high-performance polymers.
Ethyl 2-(diethoxyphosphoryl)prop-2-enoate	Diethoxyphosphoryl group	236.21 g/mol	Electron-withdrawing phosphoryl group, alters polymerization kinetics.	Flame retardants, specialty monomers.

Detailed Analysis

Hydrophobicity and Stability The diethoxyethyl group in 2,2-diethoxyethyl 2-methylprop-2-enoate enhances its hydrophobicity compared to 2-hydroxyethyl 2-methylprop-2-enoate, which is hydrophilic due to the hydroxy group . This makes the former more suitable for moisture-resistant coatings. The adamantyl group in 2-ethyl-2-adamantyl methacrylate provides exceptional thermal and chemical stability, surpassing even the diethoxyethyl analog .

Reactivity in Polymerization DMAEMA exhibits pH-dependent reactivity due to its tertiary amine group, enabling applications in stimuli-responsive materials. In contrast, 2,2-diethoxyethyl 2-methylprop-2-enoate lacks ionizable groups, favoring non-ionic polymerization . Phosphoryl-containing analogs (e.g., ethyl 2-(diethoxyphosphoryl)prop-2-enoate) show reduced radical polymerization rates due to electron-withdrawing effects, unlike the unsubstituted diethoxyethyl ester .

Solubility and Compatibility The hydroxyethyl derivative (2-hydroxyethyl 2-methylprop-2-enoate) is miscible with polar solvents (e.g., water, ethanol), whereas the diethoxyethyl analog is soluble in toluene or chloroform .

Safety and Handling While 2,2-diethoxyethyl 2-methylprop-2-enoate lacks specific hazard data in the provided evidence, structurally similar compounds like 4-bromo-1-(2,2-diethoxyethyl)-1H-pyrazole highlight risks such as skin irritation and toxicity, emphasizing the need for cautious handling .